
Proper Disposal of Methimazole: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methimazole

Cat. No.: B1676384 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

methimazole is a critical component of laboratory safety and environmental responsibility.

Methimazole, an antithyroid agent, is considered a hazardous substance and requires careful

handling and disposal to prevent occupational exposure and environmental contamination.[1]

This guide provides essential information and step-by-step procedures for the safe disposal of

methimazole in a laboratory setting.

Hazard Classification and Regulatory Overview
Methimazole is recognized as a hazardous substance under the Occupational Safety and

Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200).[1][2] It is

also listed under California Proposition 65 as a chemical known to cause developmental

toxicity.[2][3] While it is classified as a hazardous substance, it is important to note that

methimazole is not typically listed as a P- or U-listed hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[4][5][6] However, disposal regulations can vary by

state and local jurisdiction, and it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Adverse effects associated with therapeutic use include the potential to cross the placenta in

pregnant women and induce goiter and cretinism in a developing fetus.[7] It may also cause

skin irritation, allergic reactions, and damage to fertility or an unborn child.[8]
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The appropriate disposal method for methimazole depends on the quantity and form of the

waste. The following table summarizes the recommended disposal routes for various types of

methimazole waste generated in a laboratory.

Waste Stream
Recommended Disposal
Method

Key Considerations

Unused or Expired Pure

Methimazole (Solid)

Dispose of as hazardous

chemical waste through a

licensed contractor.

Do not mix with other waste

streams. Package in a sealed,

properly labeled container.

Contaminated Labware (e.g.,

glassware, plasticware)

Decontaminate if possible, or

dispose of as hazardous

chemical waste.

For glassware, triple rinse with

a suitable solvent; collect the

rinsate as hazardous waste.

Dispose of rinsed glassware in

a designated glass disposal

container.[9][10] Heavily

contaminated items should be

disposed of as solid hazardous

waste.

Contaminated Personal

Protective Equipment (PPE)

Dispose of as solid hazardous

chemical waste.

Place gloves, lab coats, and

other contaminated PPE in a

designated hazardous waste

container.

Aqueous Solutions Containing

Methimazole

Collect and dispose of as

aqueous hazardous chemical

waste.

Do not discharge into the

sewer system.[1] Label the

container with the contents

and approximate

concentration.

Spill Cleanup Materials

Collect all materials used for

cleanup and dispose of as

solid hazardous chemical

waste.

Place absorbent pads,

contaminated soil, etc., in a

sealed container labeled as

hazardous waste.[1]
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Step-by-Step Disposal Protocol for Methimazole
Waste
The following protocol outlines the general steps for the safe handling and disposal of

methimazole waste in a laboratory.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling methimazole, including a lab coat, safety

goggles, and chemical-resistant gloves.[1]

2. Waste Segregation and Collection:

Collect all methimazole waste in designated, properly labeled, and sealed containers.

Do not mix methimazole waste with non-hazardous trash or other chemical waste unless

instructed to do so by your EHS department.

For liquid waste, use a compatible, leak-proof container. For solid waste, use a sturdy,

sealed container.

3. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name,

"Methimazole."[9]

Include the date of accumulation and any other information required by your institution.

4. Storage:

Store waste containers in a designated, secure area away from incompatible materials.[8]

Keep containers tightly closed except when adding waste.[2]

5. Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.
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Follow all institutional procedures for waste pickup requests.

6. Spill Management:

In the event of a spill, immediately alert personnel in the area.[1]

For minor spills of solid methimazole, carefully sweep or vacuum the material, avoiding dust

generation.[1] A HEPA-filtered vacuum is recommended.[1]

Place all cleanup materials in a sealed container and label it as hazardous waste.[1]

For larger spills, evacuate the area and contact your EHS department immediately.

Methimazole Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

methimazole in a research setting.

Methimazole Waste Generated Identify Waste Type

Pure Solid or Contaminated DebrisSolid

Aqueous SolutionLiquid

Contaminated Labware

Labware

Package in sealed, labeled container for solid hazardous waste

Collect in sealed, labeled container for aqueous hazardous waste

Decontaminate Labware?

Arrange for EHS pickup

Triple rinse with appropriate solvent.
Collect rinsate as hazardous waste.

Yes

Dispose of as solid hazardous wasteNo

Dispose of rinsed labware in appropriate container (e.g., broken glass box)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of methimazole waste in a laboratory

setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://datasheets.scbt.com/sc-205747.pdf
https://www.benchchem.com/product/b1676384?utm_src=pdf-body
https://datasheets.scbt.com/sc-205747.pdf
https://datasheets.scbt.com/sc-205747.pdf
https://datasheets.scbt.com/sc-205747.pdf
https://www.benchchem.com/product/b1676384?utm_src=pdf-body
https://www.benchchem.com/product/b1676384?utm_src=pdf-body
https://www.benchchem.com/product/b1676384?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures and consulting with institutional EHS professionals,

researchers can ensure the safe and compliant disposal of methimazole, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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